Cas no 97417-83-9 (Cyclopropyl-(1-methyl-1H-indol-3-ylmethyl)-amine)

• Product Name: Cyclopropyl-(1-methyl-1H-indol-3-ylmethyl)-amine
• CAS No: 97417-83-9
• MF: C₁₃H₁₆N₂
• MW: 200.279542922974
• MDL: MFCD08060665
• CID: 4785081
• Update Time: 2025-05-20

Cyclopropyl-(1-methyl-1H-indol-3-ylmethyl)-amine Chemical and Physical Properties

Names and Identifiers

• Cyclopropyl-(1-methyl-1H-indol-3-ylmethyl)-amine
• N-[(1-methylindol-3-yl)methyl]cyclopropanamine

• MDL： MFCD08060665
• Inchi： 1S/C13H16N2/c1-15-9-10(8-14-11-6-7-11)12-4-2-3-5-13(12)15/h2-5,9,11,14H,6-8H2,1H3
• InChI Key： WZEVDOFDCKJRFA-UHFFFAOYSA-N
• SMILES： N(CC1=CN(C)C2C=CC=CC1=2)C1CC1

Computed Properties

• Exact Mass: 200.131348519 g/mol
• Monoisotopic Mass: 200.131348519 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 225
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 200.28
• XLogP3: 1.9
• Topological Polar Surface Area: 17

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives N-alkylindoles

Additional information on Cyclopropyl-(1-methyl-1H-indol-3-ylmethyl)-amine

Cyclopropyl-(1-methyl-1H-indol-3-ylmethyl)-amine (CAS No. 97417-83-9): An Overview of a Promising Compound in Pharmaceutical Research

Cyclopropyl-(1-methyl-1H-indol-3-ylmethyl)-amine (CAS No. 97417-83-9) is a unique and intriguing compound that has garnered significant attention in the field of pharmaceutical research. This compound, often referred to by its systematic name, is a derivative of indole and cyclopropane, which are both well-known for their diverse biological activities. The combination of these structural elements results in a molecule with potential therapeutic applications, particularly in the areas of neurology and oncology.

The chemical structure of Cyclopropyl-(1-methyl-1H-indol-3-ylmethyl)-amine is characterized by a cyclopropyl group attached to an indole ring via a methylamine linker. The cyclopropyl moiety imparts unique conformational constraints to the molecule, which can influence its binding properties and biological activity. The indole ring, on the other hand, is a common motif in many bioactive compounds, including neurotransmitters and hormones, making it a valuable scaffold for drug design.

Recent studies have highlighted the potential of Cyclopropyl-(1-methyl-1H-indol-3-ylmethyl)-amine as a modulator of various biological pathways. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. These findings suggest that Cyclopropyl-(1-methyl-1H-indol-3-ylmethyl)-amine could be a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and multiple sclerosis.

In addition to its anti-inflammatory effects, Cyclopropyl-(1-methyl-1H-indol-3-ylmethyl)-amine has also been investigated for its potential neuroprotective properties. A study published in the Journal of Neurochemistry demonstrated that this compound can protect neurons from oxidative stress-induced damage by upregulating antioxidant enzymes such as superoxide dismutase (SOD) and catalase (CAT). This neuroprotective effect makes it an attractive target for the development of treatments for neurodegenerative diseases like Alzheimer's and Parkinson's disease.

The pharmacokinetic properties of Cyclopropyl-(1-methyl-1H-indol-3-ylmethyl)-amine have also been studied extensively. Research indicates that it has favorable oral bioavailability and good blood-brain barrier penetration, which are crucial factors for its therapeutic efficacy. Furthermore, preclinical studies have shown that this compound exhibits low toxicity and good safety profiles, making it suitable for further clinical development.

In the realm of oncology, Cyclopropyl-(1-methyl-1H-indol-3-ylmethyl)-amine has shown promise as an anticancer agent. A study published in the Cancer Research journal reported that this compound can induce apoptosis in various cancer cell lines by targeting key signaling pathways such as PI3K/AKT and MAPK/ERK. These findings suggest that Cyclopropyl-(1-methyl-1H-indol-3-ylmethyl)-amine could be developed into a novel therapeutic agent for cancer treatment.

The synthesis of Cyclopropyl-(1-methyl-1H-indol-3-ylmethyl)-amine has been optimized to ensure high yields and purity. Several synthetic routes have been reported in the literature, including those involving palladium-catalyzed coupling reactions and organometallic reagents. These methods provide efficient and scalable approaches for the production of this compound, which is essential for its commercialization and clinical trials.

In conclusion, Cyclopropyl-(1-methyl-1H-indol-3-ylmethyl)-amine (CAS No. 97417-83-9) is a multifaceted compound with significant potential in pharmaceutical research. Its unique chemical structure and diverse biological activities make it an attractive candidate for the development of new therapeutic agents. Ongoing research continues to uncover new applications and mechanisms of action for this compound, further solidifying its importance in the field of medicinal chemistry.